Cas no 2171486-00-1 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid
• CAS No: 2171486-00-1
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 5945729
• PubChem ID: 165544625
• Update Time: 2025-06-11

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid
• EN300-1488868
• 2171486-00-1
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-fluorobenzoic acid

• Inchi： 1S/C25H21FN2O5/c1-14(23(29)28-15-10-11-22(26)20(12-15)24(30)31)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： PFJVBLPGTRBATL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic Acid (CAS No. 2171486-00-1)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid, identified by its CAS number 2171486-00-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core modified with fluorine and amino functionalities, further enhanced by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only imparts unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The< strong>fluorenylmethoxycarbonyl moiety is particularly noteworthy as it serves as a common protecting group in peptide synthesis, ensuring the stability of the amino group during various chemical reactions. This protective feature makes the compound a valuable intermediate in the synthesis of more complex biomolecules, including peptides and proteins. The benzoic acid backbone, on the other hand, is well-known for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorine atom at the 2-position of the benzoic ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in fluorinated benzoic acids due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that fluorinated benzoic acids exhibit potent anti-inflammatory and anti-cancer properties. The< strong>5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido moiety adds an additional layer of complexity, potentially influencing the compound's bioavailability and target specificity. This has led to extensive research into understanding how these structural features contribute to the compound's pharmacological activity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a fluorinated benzoic acid core with an Fmoc-protected amino group suggests that it could be used as a building block for more complex molecules. For example, it could be incorporated into peptidomimetics or designed to interact with specific biological pathways. The< strong>fluorenylmethoxycarbonyl group can be later removed under appropriate conditions, allowing for further functionalization and customization.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective fluorination methods, is often necessary to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge methodologies employed in modern organic synthesis.

Recent studies have begun to explore the biological activity of this compound using both in vitro and in vivo models. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Additionally, its structural features suggest potential interactions with receptors involved in cancer progression. These findings are particularly exciting as they pave the way for further investigation into its therapeutic potential.

The< strong>CAS number 2171486-00-1 serves as a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and industrial applications. As research continues to uncover new applications for this molecule, its significance in pharmaceutical chemistry is likely to grow. The ability to synthesize and modify such complex organic compounds underscores the advancements made in synthetic organic chemistry over recent decades.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate in drug discovery, while its potential biological activities open up exciting avenues for further research. As our understanding of medicinal chemistry continues to evolve, compounds like this are poised to play a crucial role in shaping future treatments for various diseases.